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Compound of Interest

Compound Name: 2-Deacetoxytaxinine B

Cat. No.: B12392748 Get Quote

An In-depth Technical Guide to 2-Deacetoxytaxinine B

Introduction
2-Deacetoxytaxinine B is a natural product belonging to the taxane diterpenoid family of

compounds. It has been isolated from plant sources such as Taxus wallichiana[1]. This

technical guide provides a comprehensive overview of its physical and chemical properties,

drawing upon available experimental and computed data. The information is intended for

researchers, scientists, and drug development professionals interested in the chemistry and

biological activity of this compound.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-Deacetoxytaxinine B are

summarized in the table below. This data is crucial for its handling, formulation, and analysis.
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Property Value Source

Molecular Formula C₃₅H₄₂O₉ [1][2][3]

Molecular Weight 606.7 g/mol [1][3][4]

Monoisotopic Mass 606.28288291 Da [1]

CAS Number 191547-12-3 [1][2][3][5]

Appearance Powder [5]

Melting Point 240 °C (decomposes) [5]

Boiling Point 669.7 ± 55.0 °C (Predicted) [5]

Density 1.21 ± 0.1 g/cm³ (Predicted) [4][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Spectral Data
Spectroscopic data is essential for the structural elucidation and identification of 2-
Deacetoxytaxinine B.

Spectroscopic Data Details Source

LC-MS

Instrument: Micromass Quattro

II triple-quadrupole mass

spectrometer. Ionization: ESI.

Precursor Type: [M+H]⁺.

Precursor m/z: 607. Collision

Energy: 25V.

[1]

¹³C NMR

Spectral data has been

reported and is available in

public databases.

[1]
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Experimental Protocols
The following sections detail generalized methodologies for the isolation and characterization

of 2-Deacetoxytaxinine B from its natural source.

Isolation and Purification
2-Deacetoxytaxinine B is a natural product found in plants of the Taxus genus[1]. The general

workflow for its isolation involves extraction followed by multi-step chromatographic purification.

Protocol:

Extraction: Dried and powdered plant material (e.g., needles and stems of Taxus wallichiana)

is subjected to solvent extraction. This is typically performed at room temperature with a

solvent such as a methanol/dichloromethane mixture to extract a wide range of compounds.

Solvent Partitioning: The crude extract is concentrated under reduced pressure. The residue

is then suspended in a water/methanol solution and partitioned successively with solvents of

increasing polarity, such as hexane, chloroform, and ethyl acetate, to separate compounds

based on their polarity. The taxoid fraction, including 2-Deacetoxytaxinine B, is typically

enriched in the chloroform and ethyl acetate fractions.

Column Chromatography: The enriched fraction is subjected to column chromatography over

silica gel. A gradient elution system (e.g., hexane-ethyl acetate or chloroform-methanol) is

used to separate the components. Fractions are collected and monitored by Thin Layer

Chromatography (TTC).

Preparative HPLC: Fractions containing the target compound are pooled and further purified

using preparative High-Performance Liquid Chromatography (HPLC) on a C18 reversed-

phase column. An isocratic or gradient elution with a mobile phase like acetonitrile/water is

employed to yield the pure compound.

Purity Assessment: The purity of the isolated 2-Deacetoxytaxinine B is confirmed by

analytical HPLC, typically achieving a purity of ≥98%[3]. The structure is then confirmed

using spectroscopic methods like Mass Spectrometry and NMR.
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Figure 1: Isolation and Characterization Workflow
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Figure 1: Isolation and Characterization Workflow
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Biological Activity
2-Deacetoxytaxinine B has been identified as a potent antiplatelet agent. It shows strong

inhibitory effects against platelet aggregation induced by arachidonic acid (AA) and U46619, a

thromboxane A2 analogue[4][5]. This activity suggests its potential for investigation in the

context of cardiovascular research and drug development.

The relationship between the compound and its biological effect is outlined below. The precise

signaling pathway through which it exerts its antiplatelet effect is a subject for further detailed

investigation.

Figure 2: Biological Activity Relationship
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Figure 2: Biological Activity Relationship

Storage and Stability
For long-term preservation of its chemical integrity, 2-Deacetoxytaxinine B should be stored

as a powder at -20°C under an inert atmosphere[3][4]. Before use, it is recommended to

centrifuge the vial to ensure maximum recovery of the product[3].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12392748?utm_src=pdf-body
https://www.targetmol.com/compound/2-deacetoxytaxinine%20b
https://m.chemicalbook.com/ProductChemicalPropertiesCB21468630_EN.htm
https://www.benchchem.com/product/b12392748?utm_src=pdf-body-img
https://www.benchchem.com/product/b12392748?utm_src=pdf-body
https://cdn.usbio.net/biochemicals/378890/2-deacetoxytaxinine-b
https://www.targetmol.com/compound/2-deacetoxytaxinine%20b
https://cdn.usbio.net/biochemicals/378890/2-deacetoxytaxinine-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemwhat.com [chemwhat.com]

3. cdn.usbio.net [cdn.usbio.net]

4. 2-Deacetoxytaxinine B | TargetMol [targetmol.com]

5. 2-Deacetoxytaxinine B CAS#: 191547-12-3 [m.chemicalbook.com]

To cite this document: BenchChem. [physical and chemical properties of 2-
Deacetoxytaxinine B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392748#physical-and-chemical-properties-of-2-
deacetoxytaxinine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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